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Introduction

The Antennapedia (Antp) peptide is a 16-amino acid cell-penetrating peptide (CPP) derived
from the third helix of the homeodomain of the Drosophila melanogaster Antennapedia
transcription factor.[1][2][3] Its trifluoroacetate (TFA) salt form enhances its stability and
solubility, making it a valuable tool for research and drug development.[1] Antp peptide
facilitates the intracellular delivery of a wide range of cargo molecules, including proteins,
peptides, and nucleic acids, that are otherwise membrane-impermeable.[4][5][6] This process,
known as protein transduction, offers a powerful method for studying intracellular processes
and for the potential therapeutic delivery of macromolecules.

These application notes provide a comprehensive overview and detailed protocols for the use
of Antennapedia peptide TFA in protein transduction experiments.

Mechanism of Action

The precise mechanism of Antennapedia-mediated transduction is still under investigation, but
it is generally understood to be a multi-step process. Initially, the cationic Antp peptide interacts
with negatively charged proteoglycans, such as heparan sulfate, on the cell surface.[3]

Following this initial binding, the peptide and its cargo are internalized. Evidence suggests that
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this occurs through endocytosis, particularly via a lipid raft-dependent and clathrin-independent
pathway.[4] Once inside the endosome, the Antp-cargo conjugate must escape into the
cytoplasm to reach its target. The proposed mechanism involves the peptide disrupting the
endosomal membrane, allowing the cargo to be released into the cytosol.

Below is a diagram illustrating the proposed mechanism of Antennapedia peptide uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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